Cas no 742113-62-8 (({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate)

({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate structure
742113-62-8 structure
Product Name:({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate
CAS No:742113-62-8
MF:C20H21N3O6S2
MW:463.527242422104
CID:6318812
PubChem ID:2429972
Update Time:2024-01-06

({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-26620981
    • ({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate
    • 742113-62-8
    • Inchi: 1S/C20H21N3O6S2/c21-19(26)18-14-7-4-8-15(14)30-20(18)23-16(24)12-29-17(25)11-22-31(27,28)10-9-13-5-2-1-3-6-13/h1-3,5-6,9-10,22H,4,7-8,11-12H2,(H2,21,26)(H,23,24)/b10-9+
    • InChI Key: SRESRKYQIPJWKM-MDZDMXLPSA-N
    • SMILES: S1C(=C(C(N)=O)C2=C1CCC2)NC(COC(CNS(/C=C/C1C=CC=CC=1)(=O)=O)=O)=O

Computed Properties

  • Exact Mass: 463.08717775g/mol
  • Monoisotopic Mass: 463.08717775g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 10
  • Complexity: 804
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 181Ų

({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26620981-0.05g
({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate
742113-62-8 95.0%
0.05g
$212.0 2025-03-20

({3-carbamoyl-4H,5H,6H-cyclopenta[b]thiophen-2-yl}carbamoyl)methyl 2-(2-phenylethenesulfonamido)acetate Related Literature

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